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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of N-nitroso-moxifloxacin, a nitrosamine impurity of the fluoroquinolone antibiotic,
moxifloxacin. This document is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals involved in the quality control and safety
assessment of pharmaceutical products.

Introduction

N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) that can
form during the synthesis, storage, or even degradation of moxifloxacin.[1] Nitrosamine
impurities are a class of compounds that have raised significant concern in the pharmaceutical
industry due to their potential carcinogenic properties. Regulatory bodies worldwide have
established strict limits for the presence of these impurities in drug products. N-nitroso-
moxifloxacin is formed from the nitrosation of the secondary amine moiety present in the
moxifloxacin structure.[1]

Chemical Structure:
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e Moxifloxacin: 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-octahydro-6H-pyrrolo[3,4-
b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

* N-nitroso-moxifloxacin: 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-nitrosooctahydro-
6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid[2]

Physicochemical Properties:

Property Value Reference
Molecular Formula C21H23FN405 [2][3]
Molecular Weight 430.43 g/mol [1]
Appearance Not specified in search results

Solubility Soluble in Acetonitrile [3]

Synthesis of N-nitroso-moxifloxacin

The synthesis of N-nitroso-moxifloxacin involves the reaction of moxifloxacin with a
nitrosating agent. While a specific, detailed experimental protocol for N-nitroso-moxifloxacin
was not found in the provided search results, a general and plausible synthesis can be
proposed based on the well-established nitrosation of secondary amines and the synthesis of
similar N-nitroso-fluoroquinolone impurities.

General Reaction Pathway

The formation of N-nitroso-moxifloxacin proceeds via the reaction of the secondary amine in
the C-7 side chain of moxifloxacin with a nitrosating agent, typically under acidic conditions.

Moxifloxacin Nitrosation
(Secondary Amine)

I

| N-nitroso-moxifloxacirD

Nitrosating Agent
(e.g., NaNO2, H+)
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Caption: General reaction for the formation of N-nitroso-moxifloxacin.

Proposed Experimental Protocol

This proposed protocol is based on the synthesis of N-nitroso-ciprofloxacin, a structurally
related compound.[4][5] Caution: N-nitrosamines are potential carcinogens and should be
handled with appropriate personal protective equipment in a well-ventilated fume hood.

Materials:

» Moxifloxacin hydrochloride

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate (NaHCOs) solution
e Anhydrous sodium sulfate (Na2S0a4)

» Deionized water

Procedure:

Dissolution: Dissolve a known amount of moxifloxacin hydrochloride in deionized water.

 Acidification: Cool the solution in an ice bath and slowly add a solution of hydrochloric acid to
achieve an acidic pH (e.g., pH 2-3).

» Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite in
deionized water dropwise to the stirred moxifloxacin solution. The reaction mixture is typically
stirred for a specified period (e.g., 1-2 hours) at low temperature.

e Quenching and Extraction: After the reaction is complete, carefully quench the reaction by
adding a saturated solution of sodium bicarbonate until the effervescence ceases and the pH
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becomes neutral or slightly basic. Extract the aqueous layer with dichloromethane multiple
times.

e Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain
the crude N-nitroso-moxifloxacin.

 Purification: The crude product can be purified using technigues such as column
chromatography on silica gel.

Characterization of N-nitroso-moxifloxacin

A comprehensive characterization of N-nitroso-moxifloxacin is crucial for its unambiguous
identification and quantification. The following analytical techniques are commonly employed.

Chromatographic Methods

High-performance liquid chromatography (HPLC) and gas chromatography (GC) are powerful
techniques for the separation and detection of N-nitroso-moxifloxacin. When coupled with
mass spectrometry (MS), these methods provide high sensitivity and selectivity.

Experimental Workflow for LC-MS/MS Analysis:

Sample Preparation LC-MS/MS Analysis Data Analysis
Drug Product Extra;tlon with Filtration HPLC Separation Ma_ss Spectrom_gtry_ Data Acqulsvmun Quantlflcatl_on of _
appropriate solvent (Detection & Quantification) & Processing N-nitroso-moxifloxacin

Click to download full resolution via product page
Caption: A typical workflow for the analysis of N-nitroso-moxifloxacin.

An application note for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin
tablet formulation using an Agilent 1290 Infinity Il LC coupled to a 6495D triple quadrupole
LC/MS system provides the following performance data.[6]
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LC-MS/MS Method Performance:

Parameter Value

Limit of Detection (LOD) 1 pg/mL

Limit of Quantification (LOQ) 2.5 pg/mL

Linearity Range 2.5 pg/mL to 10 ng/mL

Correlation Coefficient (r?) >0.999

Average Recovery in Placebo 86.33%

Reproducibility at LOQ (%RSD) ~4.7% for seven replicate injections

Spectroscopic Methods

Spectroscopic techniques are indispensable for the structural elucidation of N-nitroso-
moxifloxacin.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to determine the chemical structure of the molecule by
providing information about the chemical environment of the hydrogen and carbon atoms,
respectively. While specific chemical shift data for N-nitroso-moxifloxacin was not found in
the search results, companies that supply this compound as a reference standard typically
provide this information.[1]

3.2.2. Infrared (IR) Spectroscopy

Fourier-transform infrared (FTIR) spectroscopy is used to identify the functional groups present
in the molecule. Key characteristic absorption bands for moxifloxacin include C=0 stretching at
1710 cm~1, N-H stretching at 2928 cm~1, and O-H stretching at 3527 cm~1.[7] For N-nitroso-
moxifloxacin, the disappearance of the N-H stretching band and the appearance of a new
band corresponding to the N-N=0O stretching vibration would be expected.

3.2.3. Mass Spectrometry (MS)
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Mass spectrometry is a critical tool for determining the molecular weight and fragmentation
pattern of N-nitroso-moxifloxacin. High-resolution mass spectrometry (HRMS) can provide
the exact mass, which helps in confirming the elemental composition.

Mass Spectrometry Fragmentation:

The fragmentation of N-nitroso compounds in mass spectrometry often involves characteristic
losses. A common fragmentation pathway for protonated nitrosamines is the loss of the NO
radical (30 Da).[8][9] Other potential fragmentation pathways include the loss of H20 and the
loss of NH2NO (46 Da).[8] A detailed study of the fragmentation pattern of N-nitroso-
moxifloxacin would be necessary to establish its specific fragmentation pathways.

Conclusion

The synthesis and characterization of N-nitroso-moxifloxacin are of paramount importance
for ensuring the safety and quality of moxifloxacin-containing drug products. This technical
guide has provided a comprehensive overview of the plausible synthesis and established
characterization techniques for this nitrosamine impurity. The detailed analytical methods,
particularly LC-MS/MS, offer the necessary sensitivity and specificity for the detection and
quantification of N-nitroso-moxifloxacin at trace levels, enabling compliance with stringent
regulatory requirements. Further research to publish detailed experimental protocols for its
synthesis and comprehensive spectral data would be highly beneficial to the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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